N-(4-methoxyphenyl)-4-(pentanoylamino)benzamide

• IUPAC Name: N-(4-methoxyphenyl)-4-(pentanoylamino)benzamide
• InChI: InChI=1S/C19H22N2O3/c1-3-4-5-18(22)20-15-8-6-14(7-9-15)19(23)21-16-10-12-17(24-2)13-11-16/h6-13H,3-5H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: KQHOXIMPJNTCGJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)OC
• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol

Description

N-(4-methoxyphenyl)-4-(pentanoylamino)benzamide is an organic compound that features a benzamide core with a methoxyphenyl and a pentanoylamino substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-methoxyphenyl)-4-(pentanoylamino)benzamide typically involves the following steps:

Formation of the Benzamide Core: The benzamide core can be synthesized by reacting 4-aminobenzoic acid with an appropriate acylating agent under acidic or basic conditions.

Introduction of the Methoxyphenyl Group: The methoxyphenyl group can be introduced via electrophilic aromatic substitution reactions, using reagents such as methoxybenzene and a suitable catalyst.

Attachment of the Pentanoylamino Group: The pentanoylamino group can be attached through an amide coupling reaction, using pentanoic acid and a coupling reagent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base like triethylamine.

Industrial Production Methods

Industrial production of this compound would likely involve large-scale batch or continuous flow processes, optimizing reaction conditions to maximize yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

Types of Reactions

N-(4-methoxyphenyl)-4-(pentanoylamino)benzamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a phenol derivative.

Reduction: The amide bond can be reduced to form an amine.

Substitution: The aromatic rings can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used under acidic conditions.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be employed.

Substitution: Halogenating agents like bromine (Br2) or chlorinating agents like thionyl chloride (SOCl2) can be used for electrophilic substitution.

Major Products Formed

Oxidation: Formation of 4-hydroxyphenyl-4-(pentanoylamino)benzamide.

Reduction: Formation of N-(4-methoxyphenyl)-4-(pentylamino)benzamide.

Substitution: Formation of halogenated derivatives like N-(4-bromophenyl)-4-(pentanoylamino)benzamide.

Scientific Research Applications

N-(4-methoxyphenyl)-4-(pentanoylamino)benzamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the development of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions and protein-ligand binding.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of N-(4-methoxyphenyl)-4-(pentanoylamino)benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

N-(4-methoxyphenyl)-4-(butanoylamino)benzamide: Similar structure but with a shorter alkyl chain.

N-(4-methoxyphenyl)-4-(hexanoylamino)benzamide: Similar structure but with a longer alkyl chain.

N-(4-hydroxyphenyl)-4-(pentanoylamino)benzamide: Similar structure but with a hydroxyl group instead of a methoxy group.

Uniqueness

N-(4-methoxyphenyl)-4-(pentanoylamino)benzamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. The methoxy group enhances its solubility and stability, while the pentanoylamino group provides specific interactions with biological targets, making it a valuable compound for various applications.